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Compound of Interest

Compound Name: 5'-GMPS

Cat. No.: B15600589 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This document provides immediate and essential safety

and logistical information for the handling of 5'-Guanosine Monophosphate Sodium Salt (5'-
GMPS), including personal protective equipment (PPE), operational procedures, and disposal

plans.

Personal Protective Equipment (PPE)
When handling 5'-GMPS, the following personal protective equipment should be utilized to

minimize exposure and ensure personal safety.
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Protection Type Specific Recommendations Rationale

Eye Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1]

To prevent eye contact with the

powder, which may cause

irritation.[2]

Hand Protection

Wear appropriate protective

gloves to prevent skin

exposure.[1]

To avoid direct skin contact.

While generally not considered

a skin irritant, repeated or

prolonged contact should be

avoided.

Body Protection

Wear a lab coat or appropriate

protective clothing to prevent

skin exposure.[1][2]

To protect skin and personal

clothing from contamination.

Respiratory Protection

A dust respirator should be

used when there is a risk of

inhaling dust, for instance,

when handling large quantities

or if the ventilation is

inadequate.[2] Use an

approved/certified respirator or

equivalent.[2] For large spills,

a self-contained breathing

apparatus may be necessary.

[2]

To prevent irritation of the

respiratory tract.[1][2]

Hazard Identification and Ratings
While the toxicological properties of 5'-GMPS have not been fully investigated, it is considered

to have a low hazard potential for usual industrial handling.[1][2] The following table

summarizes the available hazard ratings.
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Hazard Rating

System
Health Flammability Reactivity/Instability

NFPA (estimated) 1 0 0

HMIS 0 0 0

Standard Operating Procedures
Adherence to the following procedural steps will ensure the safe handling and storage of 5'-
GMPS.

Handling:

Ventilation: Always use 5'-GMPS in a well-ventilated area to keep airborne concentrations

low.[1][3]

Minimize Dust: Take care to minimize the generation and accumulation of dust during

handling.[1][4]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[1]

Avoid Contact: Avoid contact with eyes, skin, and clothing.[1]

Ingestion and Inhalation: Avoid ingestion and inhalation of the substance.[1]

Storage:

Container: Keep the container tightly closed when not in use.[1][4]

Conditions: Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

[3] It is recommended to keep it refrigerated (below 4°C/39°F).[1]

Integrity: Protect containers against physical damage and check regularly for leaks.[3]

Emergency and Disposal Plan
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Accidental Release (Spill): In the event of a spill, follow these steps to ensure a safe and

effective cleanup.

Clear Area: Clear the area of all personnel.[3]

Ventilate: Ensure the area is well-ventilated.[1]

Personal Protection: Use proper personal protective equipment as outlined in the PPE

section, including impervious gloves, safety glasses, and a dust respirator.[2][3]

Containment: Prevent the spillage from entering drains, sewers, or water courses.[3]

Cleanup: Use dry clean-up procedures.[3] Carefully sweep or vacuum up the material,

avoiding the generation of dust.[1][3]

Disposal: Place the spilled material into a clean, dry, sealable, and labeled container for

disposal.[1][3]

Disposal: Dispose of waste material in accordance with local, regional, and national

regulations.

Workflow for Accidental Spill Response
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Immediate Actions

Cleanup Procedure

Final Steps

Spill Occurs
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Ensure Adequate Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Prevent entry to drains)

Clean Up Spill
(Sweep or vacuum)

Avoid Generating Dust Place in Labeled, Sealed Container

Decontaminate Area and Equipment

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Workflow for responding to a 5'-GMPS spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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